Cas no 1637540-48-7 ((R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1637540-48-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 4770947
• Update Time: 2025-05-22

(R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-7-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CID 145711881
• (R)-7-Fluoro-indan-1-ylamine hydrochloride
• (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

• Inchi： 1S/C9H10FN.ClH/c10-7-3-1-2-6-4-5-8(11)9(6)7;/h1-3,8H,4-5,11H2;1H/t8-;/m1./s1
• InChI Key： GUYSNVAUQOXGKN-DDWIOCJRSA-N
• SMILES： Cl.FC1=CC=CC2=C1[C@@H](CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 26

Additional information on (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

Compound CAS No. 1637540-48-7: (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

The compound with CAS No. 1637540-48-7, known as (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydroindenyl ring system substituted with a fluorine atom at the 7-position and an amine group at the 1-position. The hydrochloride salt form further enhances its stability and solubility properties, making it particularly suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of (R)-7-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride as a promising lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, which are critical in various disease states including neurological disorders and cardiovascular diseases. The enantiomeric purity of the (R) configuration has been shown to significantly influence its pharmacokinetic properties, making it a valuable tool in stereoselective drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indene skeleton followed by fluorination and subsequent amine functionalization. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods, reducing costs and improving yield. These developments have facilitated broader access to this compound for academic and industrial research purposes.

In terms of applications, (R)-7-fluoro-2,3-dihydro-1H-indenyl derivatives have been explored as potential inhibitors of enzymes involved in metabolic pathways linked to obesity and diabetes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against fatty acid amide hydrolase (FAAH), an enzyme implicated in endocannabinoid signaling. This finding underscores its potential as a lead molecule for developing treatments targeting metabolic disorders.

Moreover, the unique electronic properties of (R)-7-fluoro substituent have led to its investigation in materials science applications. Researchers have explored its use as a building block for constructing advanced organic electronic materials, such as semiconducting polymers and organic light-emitting diodes (OLEDs). The fluorine atom's electron-withdrawing effect enhances conjugation within the molecule, contributing to improved charge transport properties.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's biological profile. Preclinical studies have revealed favorable pharmacokinetic characteristics, including good oral bioavailability and minimal off-target effects. These attributes make it an attractive candidate for advancing into clinical trials targeting specific indications such as pain management and neurodegenerative diseases.

In conclusion, CAS No. 1637540-48-based compounds like (R)-7-fluoro-substituted indenyl amines represent a frontier area of research with vast potential across multiple disciplines. As ongoing studies continue to uncover new insights into their biological activity and material properties, this compound is poised to play a pivotal role in driving innovation within the chemical sciences.